Cas no 392241-07-5 ((2Z)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl-3-phenylprop-2-enamide)
(2Z)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl-3-phenylprop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- (2Z)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl-3-phenylprop-2-enamide
- AKOS024575460
- (2Z)-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]-3-phenylprop-2-enamide
- (Z)-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]-3-phenylprop-2-enamide
- 392241-07-5
- AB00667286-01
- (Z)-3-phenyl-N-(5-(m-tolyl)-1,3,4-thiadiazol-2-yl)acrylamide
- F0326-0213
-
- Inchi: 1S/C18H15N3OS/c1-13-6-5-9-15(12-13)17-20-21-18(23-17)19-16(22)11-10-14-7-3-2-4-8-14/h2-12H,1H3,(H,19,21,22)/b11-10-
- InChI Key: WQUDSHXLBOOYLM-KHPPLWFESA-N
- SMILES: S1C(=NN=C1C1=CC=CC(C)=C1)NC(/C=C\C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 321.09358328g/mol
- Monoisotopic Mass: 321.09358328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 423
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 83.1Ų
(2Z)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl-3-phenylprop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0326-0213-2μmol |
(2Z)-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]-3-phenylprop-2-enamide |
392241-07-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0326-0213-5μmol |
(2Z)-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]-3-phenylprop-2-enamide |
392241-07-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0326-0213-10μmol |
(2Z)-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]-3-phenylprop-2-enamide |
392241-07-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0326-0213-20μmol |
(2Z)-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]-3-phenylprop-2-enamide |
392241-07-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0326-0213-1mg |
(2Z)-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]-3-phenylprop-2-enamide |
392241-07-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0326-0213-2mg |
(2Z)-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]-3-phenylprop-2-enamide |
392241-07-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0326-0213-3mg |
(2Z)-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]-3-phenylprop-2-enamide |
392241-07-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0326-0213-4mg |
(2Z)-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]-3-phenylprop-2-enamide |
392241-07-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0326-0213-5mg |
(2Z)-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]-3-phenylprop-2-enamide |
392241-07-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0326-0213-10mg |
(2Z)-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]-3-phenylprop-2-enamide |
392241-07-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
(2Z)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl-3-phenylprop-2-enamide Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on (2Z)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl-3-phenylprop-2-enamide
Comprehensive Overview of (2Z)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl-3-phenylprop-2-enamide (CAS No. 392241-07-5)
The compound (2Z)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl-3-phenylprop-2-enamide, identified by its CAS No. 392241-07-5, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. This thiadiazole-derivative is characterized by its unique Z-configuration and a propenamide backbone, which contribute to its potential applications in drug discovery and functional materials. Researchers are particularly interested in its structure-activity relationship (SAR), as it exhibits promising interactions with biological targets.
In recent years, the demand for novel heterocyclic compounds like (2Z)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl-3-phenylprop-2-enamide has surged, driven by advancements in high-throughput screening and computational chemistry. This compound's molecular docking potential makes it a candidate for studies targeting enzyme inhibition and receptor modulation. Its 3-methylphenyl and phenylprop-2-enamide moieties are key to its stability and binding affinity, which are critical for pharmacophore design.
The synthesis of CAS No. 392241-07-5 involves multi-step organic reactions, including condensation and cyclization techniques. Its 1,3,4-thiadiazole core is synthesized under controlled conditions to ensure high purity, which is essential for bioactivity studies. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structural integrity. The compound's Z-isomer configuration is particularly noteworthy, as it influences its stereoselectivity in biological systems.
From an industrial perspective, (2Z)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl-3-phenylprop-2-enamide is explored for its potential in smart materials and organic electronics. Its conjugated system and electron-rich thiadiazole ring make it a candidate for optoelectronic applications. Additionally, its thermal stability and photophysical properties are under investigation for use in OLEDs and sensors.
Environmental and sustainability considerations are also shaping research around this compound. Scientists are evaluating its biodegradability and eco-friendly synthesis routes to align with green chemistry principles. This aligns with the growing trend of sustainable drug development, where minimizing carbon footprints is a priority.
In summary, CAS No. 392241-07-5 represents a versatile compound with broad applications in pharmaceuticals, materials science, and environmental chemistry. Its thiadiazole core and Z-configuration offer unique opportunities for innovation, making it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and technology.
392241-07-5 ((2Z)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl-3-phenylprop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)